N-methyl-N-(3-methylbutyl)-3-{[(3-thienylmethyl)amino]sulfonyl}benzamide

• IUPAC Name: N-methyl-N-(3-methylbutyl)-3-(thiophen-3-ylmethylsulfamoyl)benzamide
• InChI: InChI=1S/C18H24N2O3S2/c1-14(2)7-9-20(3)18(21)16-5-4-6-17(11-16)25(22,23)19-12-15-8-10-24-13-15/h4-6,8,10-11,13-14,19H,7,9,12H2,1-3H3
• InChI Key: IKUSRARKNRMUPK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN(C)C(=O)C1=CC(=CC=C1)S(=O)(=O)NCC2=CSC=C2
• Molecular Formula: C18H24N2O3S2
• Molecular Weight: 380.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-methyl-N-(3-methylbutyl)-3-{[(3-thienylmethyl)amino]sulfonyl}benzamide often involves the addition of carbamoylsilane to N-sulfonylimines under catalyst-free conditions to afford α-(N-sulfonyl)amino-N-methoxymethyl-N-methylamides, as demonstrated in a study by Liu et al. (2015). This method results in good to excellent yields, further illustrating the versatility and efficacy of modern synthetic methods in creating complex sulfonamide-based compounds (Liu, Guo, & Chen, 2015).

Molecular Structure Analysis

The molecular structure and analysis of related sulfonamide compounds have been explored using density functional theory (DFT). For instance, the structure of N-((4-aminophenyl)sulfonyl)benzamide was optimized using DFT, providing insights into the reactivity nature, natural bond orbital, and frontier molecular orbital analyses. This detailed analysis contributes to understanding the electronic properties and potential biological interactions of sulfonamide compounds (FazilathBasha, Khan, Muthu, & Raja, 2021).

Chemical Reactions and Properties

The chemical reactivity and properties of benzamide and sulfonamide derivatives have been widely studied, revealing their potential in various biological and pharmaceutical applications. For instance, compounds exhibiting Class III antiarrhythmic activity have been synthesized, demonstrating the therapeutic potential of sulfonamide derivatives in cardiovascular diseases (Ellingboe et al., 1992).

Physical Properties Analysis

The physical properties of compounds similar to this compound, such as solubility and stability, are crucial for their application in drug design and synthesis. Studies on prodrug forms for the sulfonamide group have provided insights into achieving maximal stability and desirable solubility profiles, which are essential for the pharmaceutical development of new therapeutic agents (Larsen, Bundgaard, & Lee, 1988).

Chemical Properties Analysis

The chemical properties, such as reactivity and binding affinity, of sulfonamide and benzamide compounds have been explored through various studies, including molecular docking and vibrational spectroscopic investigation. These studies reveal the inhibitory nature against fungal and viral proteins, indicating the potential biomedical applications of these compounds (FazilathBasha et al., 2021).